Cas no 2228542-87-6 (methyl 3-(hydrazinylmethyl)-4-methoxybenzoate)

• Product Name: methyl 3-(hydrazinylmethyl)-4-methoxybenzoate
• CAS No: 2228542-87-6
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 5951893
• PubChem ID: 165672955
• Update Time: 2025-06-14

methyl 3-(hydrazinylmethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(hydrazinylmethyl)-4-methoxybenzoate
• EN300-1764222
• 2228542-87-6

• Inchi： 1S/C10H14N2O3/c1-14-9-4-3-7(10(13)15-2)5-8(9)6-12-11/h3-5,12H,6,11H2,1-2H3
• InChI Key： OWRHKPGRLUILKM-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(=O)OC)=CC=1CNN

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl 3-(hydrazinylmethyl)-4-methoxybenzoate

Comprehensive Overview of Methyl 3-(hydrazinylmethyl)-4-methoxybenzoate (CAS No. 2228542-87-6)

Methyl 3-(hydrazinylmethyl)-4-methoxybenzoate (CAS No. 2228542-87-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its hydrazinylmethyl and methoxybenzoate functional groups, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for its synthesis methods, applications in drug discovery, and safety profiles, reflecting its growing relevance in modern science.

The compound's structure combines a methoxybenzoate core with a hydrazinylmethyl side chain, enabling diverse chemical transformations. Its CAS No. 2228542-87-6 serves as a critical identifier in regulatory and commercial databases. Recent trends highlight its potential in targeted drug delivery systems and bioconjugation techniques, aligning with the rising demand for precision medicine. Users often inquire about its solubility, stability under various conditions, and compatibility with green chemistry principles, underscoring the need for sustainable synthetic approaches.

In the context of pharmaceutical intermediates, Methyl 3-(hydrazinylmethyl)-4-methoxybenzoate is explored for its role in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents. The hydrazinylmethyl moiety, in particular, is a versatile handle for click chemistry and ligand design, addressing queries about its utility in high-throughput screening and fragment-based drug discovery. These applications resonate with current interests in AI-driven molecular design and computational chemistry tools.

From an industrial perspective, the compound's scale-up synthesis and cost-effective production are frequently discussed topics. Innovations in catalytic methods and flow chemistry have streamlined its manufacture, reducing environmental impact—a key concern for stakeholders. Additionally, its spectroscopic data (e.g., NMR, IR) and chromatographic purity are often sought after, as they are critical for quality control in GMP-compliant processes.

Emerging applications in material science, such as its use in polymeric coatings and bioactive surfaces, further expand its utility beyond traditional domains. Searches related to its thermal stability and compatibility with biodegradable matrices reflect interdisciplinary interest. As the scientific community prioritizes green solvents and low-toxicity reagents, this compound's profile aligns well with these evolving standards.

In summary, Methyl 3-(hydrazinylmethyl)-4-methoxybenzoate (CAS No. 2228542-87-6) represents a multifaceted tool for researchers tackling challenges in drug development, sustainable chemistry, and advanced materials. Its adaptability to cutting-edge methodologies ensures its continued prominence in scientific literature and industrial workflows.